Cas no 2601-07-2 (Pregn-16-en-20-one,3-(acetyloxy)-, (3b,5b)-)

Pregn-16-en-20-one,3-(acetyloxy)-, (3b,5b)- structure
2601-07-2 structure
Product Name:Pregn-16-en-20-one,3-(acetyloxy)-, (3b,5b)-
CAS No:2601-07-2
MF:C23H34O3
MW:358.514267444611
CID:260675
PubChem ID:101224
Update Time:2025-04-19

Pregn-16-en-20-one,3-(acetyloxy)-, (3b,5b)- Chemical and Physical Properties

Names and Identifiers

    • Pregn-16-en-20-one,3-(acetyloxy)-, (3b,5b)-
    • 3beta-Hydroxy-5beta-pregn-16-en-20-one 3-acetate; (3beta,5beta)-20-oxopregn-16-en-3-yl acetate
    • SCHEMBL7990832
    • 16-Pregnene-3.beta.-ol-20-one, acetate
    • Pregn-16-en-20-one, 3-(acetyloxy)-, (3.beta.,5.beta.)-
    • NSC 401313
    • 3b-acetoxy-5b-pregn-16-ene-20-one
    • NS00046200
    • 5beta-Pregn-16-en-20-one, 3beta-hydroxy-, acetate
    • 16-Pregnene-3.beta.-ol-20-one
    • 3-Acetyloxypregn-16-en-20-one
    • EINECS 220-004-8
    • 16-Pregnen-3.beta.-ol-20-one acetate
    • [(3S,5R,8R,9S,10S,13S,14S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • 3beta-acetoxy-5beta-pregn-16-en-20-one
    • 5.beta.-Pregn-16-en-20-one, 3.beta.-hydroxy-, acetate
    • 3beta-Hydroxy-5beta-pregn-16-en-20-one 3-acetate
    • 2601-07-2
    • 20-Oxopregn-16-en-3-yl acetate #
    • Inchi: 1S/C23H34O3/c1-14(24)19-7-8-20-18-6-5-16-13-17(26-15(2)25)9-11-22(16,3)21(18)10-12-23(19,20)4/h7,16-18,20-21H,5-6,8-13H2,1-4H3/t16-,17+,18+,20+,21+,22+,23-/m1/s1
    • InChI Key: YFMSIVMSEGIVCP-VLBJDTNOSA-N
    • SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CC=C(C(C)=O)[C@@]3(C)CC[C@H]21

Computed Properties

  • Exact Mass: 358.25092
  • Monoisotopic Mass: 358.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 650
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

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